N-{2-[(2-fluorobenzyl)sulfanyl]-1,3-benzothiazol-6-yl}-2-[(4-methyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide

• Molecular Formula: C25H20FN5OS3
• Molecular Weight: 521.7 g/mol
• IUPAC Name: N-[2-[(2-fluorophenyl)methylsulfanyl]-1,3-benzothiazol-6-yl]-2-[(4-methyl-5-phenyl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C25H20FN5OS3/c1-31-23(16-7-3-2-4-8-16)29-30-24(31)33-15-22(32)27-18-11-12-20-21(13-18)35-25(28-20)34-14-17-9-5-6-10-19(17)26/h2-13H,14-15H2,1H3,(H,27,32)
• InChI Key: MBNBHGLOXWOVNR-UHFFFAOYSA-N
• SMILES: CN1C(=NN=C1SCC(=O)NC2=CC3=C(C=C2)N=C(S3)SCC4=CC=CC=C4F)C5=CC=CC=C5

Description

N-{2-[(2-fluorobenzyl)sulfanyl]-1,3-benzothiazol-6-yl}-2-[(4-methyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide, commonly known as FSBT, is a novel compound that has gained attention in the scientific community due to its potential as a therapeutic agent. FSBT belongs to the class of benzothiazole-triazole hybrids, which have been found to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of FSBT is not fully understood, but several studies have suggested that it may act by inhibiting various enzymes and signaling pathways. One study found that FSBT inhibited the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. Another study found that FSBT inhibited the activation of NF-κB, a transcription factor that plays a key role in inflammation and cancer. FSBT has also been found to inhibit the activity of several kinases, including AKT and ERK, which are involved in cell signaling pathways.
Biochemical and physiological effects:
FSBT has been found to exhibit several biochemical and physiological effects, including inhibition of cell proliferation, induction of apoptosis, and modulation of cell signaling pathways. FSBT has also been found to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In addition, FSBT has been found to exhibit anti-bacterial activity by disrupting the bacterial cell membrane.

Advantages and Limitations for Lab Experiments

FSBT has several advantages for lab experiments, including its high purity and stability, as well as its ability to exhibit multiple biological activities. However, one limitation of FSBT is that its mechanism of action is not fully understood, which makes it difficult to design experiments to investigate its effects. In addition, FSBT has not been extensively studied in vivo, which limits its potential as a therapeutic agent.

Future Directions

There are several future directions for research on FSBT, including investigating its potential as a therapeutic agent for cancer, inflammation, and bacterial infections. Further studies are needed to elucidate the mechanism of action of FSBT and to identify its molecular targets. In addition, studies are needed to investigate the pharmacokinetics and toxicity of FSBT in vivo, which will be important for its development as a therapeutic agent. Finally, studies are needed to investigate the potential of FSBT as a lead compound for the development of novel benzothiazole-triazole hybrids with improved biological activities.

Synthesis Methods

The synthesis of FSBT involves a multi-step process that has been described in detail in several research articles. The first step involves the synthesis of 2-((4-methyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio)acetic acid, which is then reacted with 2-chloro-1,3-benzothiazole to obtain the intermediate product. This intermediate is then reacted with 2-fluorobenzyl mercaptan to obtain the final product, FSBT. The synthesis method has been optimized to obtain high yields and purity of the compound.

Scientific Research Applications

FSBT has been found to exhibit a wide range of biological activities, including anti-cancer, anti-inflammatory, and anti-bacterial properties. Several research studies have been conducted to investigate the potential of FSBT as a therapeutic agent. One study found that FSBT exhibited potent anti-cancer activity against several human cancer cell lines, including breast, colon, and lung cancer cells. Another study found that FSBT exhibited anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. FSBT has also been found to exhibit anti-bacterial activity against several strains of bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).